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CCT251545: Target and Mechanism of Action

CCT251545 was initially discovered from a cell-based screen for WNT pathway inhibitors [1]. Subsequent

target identification experiments revealed that its primary molecular targets are the protein kinases CDK8

and CDK19, not tankyrase [1] [2].

Primary Target: CDK8 and CDK19 [1] [2]

Mechanism: ATP-competitive inhibitor [2]
Binding Mode: Type I kinase inhibitor, confirmed by X-ray crystallography (PDB: 5BNJ) [1] [2]

The diagram below illustrates the experimental workflow used to identify the true cellular target of

CCT251545.
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Comparative Potency and Selectivity Profile

The following table summarizes the key quantitative data for CCT251545, showing its high potency for

CDK8/19 and weak activity against potential off-targets. GSK3α/β are related to WNT signaling but are

inhibited at much higher concentrations.
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Target
Potency (IC₅₀
or Kd)

Assay System / Cell Line Experimental Description

CDK8 5 - 7.2 nM [3]

[4]

Biochemical / 7dF3 cells Reporter displacement assay; WNT

signaling inhibition [3]

CDK19 6.0 nM [4] Biochemical Reporter displacement assay [2]

GSK3α 462 nM [2] Biochemical (Millipore panel) Kinase activity assay [2]

GSK3β 690 nM [2] Biochemical (Millipore panel) Kinase activity assay [2]

PRKCQ 122 nM [2] Biochemical (Millipore panel) Kinase activity assay [2]

WNT
Pathway

IC₅₀ = 5 nM [3] Cell-based (7dF3) TCF/LEF reporter gene assay [3]

WNT
Pathway

IC₅₀ = 7 nM [1] Cell-based (PA-1) Inhibition of WNT3A-induced

signaling [3]

Cellular
GI₅₀

7.8 - 48.6 μM

[3]

Various cancer cell lines (e.g.,

HT-29, HCT-116)

72-hour cell viability (MTT/resazurin

assay) [3]

CCT251545 demonstrates exceptional selectivity. In a panel of 291 kinases, it inhibited only 6 by more than

50% at 1 μM, with CDK8 and CDK19 being the most potently bound [1]. Live-cell studies confirmed high

selectivity across the CDK family, with no collateral binding to other CDKs below 1 μM [2].

Key Experimental Protocols

To ensure reproducibility, here are the methodologies for key experiments cited.

Target Identification (SILAC-based Affinity Capture) [1]:

Cell Culture: Grow LS174T colon carcinoma cells in SILAC media with light or heavy isotopic

amino acids.
Affinity Purification: Incubate cell lysates with sepharose-immobilized compound 5 (a

CCT251545 derivative with a linker).
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Competition: Displace bound proteins with a concentration range of soluble, unconjugated

analogs (active and inactive).
Mass Spectrometry: Identify and quantify specifically displaced proteins using SILAC ratios.

Cellular Thermal Shift Assay (CETSA) [1]:

Compound Treatment: Treat SW620 human colorectal cancer cells with CCT251545 or
vehicle.

Heat Denaturation: Heat aliquots of cell lysates (or intact cells) to a range of temperatures.
Separation: Separate soluble (folded) protein from aggregates.

Detection: Quantify remaining soluble CDK8 and CDK19 by immunoblotting to confirm direct
target engagement.

Kinase Selectivity Profiling [2]:

Assay Panel: Test CCT251545 at 1 μM against a diverse panel of 293 kinases.
Measurement: Measure remaining kinase activity.

Validation: For kinases showing >50% inhibition, determine full IC₅₀ curves.

Comparison with Other CDK8/19 Inhibitors

CCT251545 is one of several well-characterized CDK8/19 inhibitors. The table below provides a

comparative overview based on a recent virtual screening study [5].

Compound
Name

Reported IC₅₀ for
CDK8

Key Characteristics

Cortistatin A 17 nM Natural product; first reported high-affinity, selective ligand [5]

[4]

SEL120-34A 4 nM Potent inhibitor; in clinical development [5]

CCT251545 5 nM Orally bioavailable; discovered via phenotypic screen;
selective chemical probe [3] [1] [5]

CCT251921 2.3 nM Analog of CCT251545; optimized for reduced metabolic
clearance [5] [4]
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Compound
Name

Reported IC₅₀ for
CDK8

Key Characteristics

Senexin A 280 nM Earlier generation inhibitor [5]

Conclusion

CCT251545 is a selective chemical probe for CDK8 and CDK19, not a tankyrase inhibitor. It exhibits

potent, low-nanomolar activity against CDK8/19 with strong selectivity over other kinases, including weak,

likely non-physiological inhibition of GSK3α/β at much higher concentrations [1] [2]. Its well-characterized

activity and suitability for in vivo studies make it a valuable tool for exploring the biological roles of CDK8

and CDK19.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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